Cas no 1261915-50-7 (3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261915-50-7
• MF: C₂₁H₁₈O₄
• MW: 334.365226268768
• MDL: MFCD18322877
• CID: 2763204
• PubChem ID: 53228698
• Update Time: 2025-10-28

3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-BENZYLOXYPHENYL)-5-METHOXYBENZOIC ACID
• MFCD18322877
• DTXSID90692231
• 1261915-50-7
• 3'-(Benzyloxy)-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, 95%
• 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18322877
• Inchi： 1S/C21H18O4/c1-24-20-12-17(10-18(13-20)21(22)23)16-8-5-9-19(11-16)25-14-15-6-3-2-4-7-15/h2-13H,14H2,1H3,(H,22,23)
• InChI Key： BGAYHOFTOCQUID-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 334.12050905Da
• Monoisotopic Mass: 334.12050905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid

3-(3-Benzyloxyphenyl)-5-methoxybenzoic Acid: A Comprehensive Overview

3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid, also known by its CAS number 1261915-50-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a substituted phenyl group. The presence of the methoxy and benzyloxy groups introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic compounds. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further enhancing the practicality of this compound in industrial settings.

In terms of pharmacological applications, 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid has shown promising results in preclinical studies. It exhibits moderate to high activity against several enzymes associated with inflammatory diseases, suggesting its potential as an anti-inflammatory agent. Additionally, recent studies have highlighted its ability to modulate cellular signaling pathways involved in neurodegenerative disorders, making it a candidate for further exploration in the treatment of conditions such as Alzheimer's disease.

The structural versatility of this compound also lends itself to applications in materials science. Its ability to form stable crystalline structures has been leveraged in the development of novel organic semiconductors. Recent research has demonstrated that incorporating 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid into polymer blends can significantly enhance their electronic properties, paving the way for its use in advanced electronic devices.

From an environmental perspective, understanding the fate and transport of 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid in natural systems is crucial. Studies have shown that this compound undergoes rapid degradation under sunlight, reducing its persistence in aquatic environments. However, further research is needed to assess its potential impact on aquatic organisms and ecosystems.

In conclusion, 3-(3-Benzyloxyphenyl)-5-methoxybenzoic acid (CAS No: 1261915-50-7) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable tool for future innovations in medicine, materials science, and beyond.